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Compound of Interest

Compound Name: 3,5-Dibromophenylacetic acid

Cat. No.: B031679 Get Quote

Initial investigations into the applications of 3,5-Dibromophenylacetic acid within the field of

proteomics have found no significant, documented role for this compound. Extensive searches

of scientific literature and chemical databases did not yield evidence of its use as a chemical

probe, for protein modification, or in mass spectrometry-based proteomics studies.

While a variety of brominated compounds are utilized in biochemical research, 3,5-
Dibromophenylacetic acid does not appear to be one of them. The compound is

commercially available and has been used in biological studies, for instance, to evaluate

receptor activity and in the conformational analysis of halogenated resiniferatoxin analogs as

TRPV1 ligands[1]. However, this application is distinct from the typical methodologies and

objectives of proteomics research.

Proteomics, the large-scale study of proteins, heavily relies on techniques for protein

identification, quantification, and the characterization of post-translational modifications and

interactions. This often involves the use of specific chemical reagents for protein labeling,

cross-linking, or enrichment. For example, dibromomaleimides are a class of reagents used for

protein modification and disulfide bridging[2]. Similarly, other halogenated compounds may

serve as building blocks in the synthesis of more complex molecules with applications in

proteomics, such as kinase inhibitors derived from precursors like 3,5-Dibromo-4-

methoxybenzoic acid[3].

Despite the existence of such related compounds and techniques, there is a notable absence

of 3,5-Dibromophenylacetic acid in the proteomics literature. Searches for its application in
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protein modification, as a chemical probe for activity-based protein profiling, or in workflows

involving mass spectrometry did not return any relevant results.

In conclusion, based on the currently available information, 3,5-Dibromophenylacetic acid is

not a compound that has been utilized in or has a recognized role within proteomics research.

Therefore, it is not possible to provide an in-depth technical guide, experimental protocols, or

data visualizations related to its application in this field. Researchers, scientists, and drug

development professionals seeking chemical tools for proteomics research should look to other

well-established reagents and methodologies.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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